(2,4-dimethoxybenzyl)(2,5-dimethoxybenzyl)amine

• IUPAC Name: 1-(2,4-dimethoxyphenyl)-N-[(2,5-dimethoxyphenyl)methyl]methanamine
• InChI: InChI=1S/C18H23NO4/c1-20-15-7-8-17(22-3)14(9-15)12-19-11-13-5-6-16(21-2)10-18(13)23-4/h5-10,19H,11-12H2,1-4H3
• InChI Key: QKAYRBXMSRDDMI-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)OC)CNCC2=C(C=C(C=C2)OC)OC
• Molecular Formula: C18H23NO4
• Molecular Weight: 317.4 g/mol

Description

(2,4-dimethoxybenzyl)(2,5-dimethoxybenzyl)amine is a chemical compound that belongs to the class of phenethylamines. It is also known as 2C-H-5, and its molecular formula is C19H23NO2. The compound is synthesized through a specific method, and it has been widely used in scientific research applications due to its unique mechanism of action and physiological effects.

Mechanism of Action

The mechanism of action of (2,4-dimethoxybenzyl)(2,5-dimethoxybenzyl)amine is not fully understood, but it is believed to act as a serotonin receptor agonist. Specifically, it has been shown to bind to the 5-HT2A receptor, which is involved in the regulation of mood, cognition, and perception. This binding leads to the activation of the receptor, which in turn leads to changes in neurotransmitter release and neuronal activity.
Biochemical and Physiological Effects:
The biochemical and physiological effects of (2,4-dimethoxybenzyl)(2,5-dimethoxybenzyl)amine are diverse and complex. In addition to its effects on neurotransmitter release and neuronal activity, it has been shown to have anti-inflammatory and antioxidant properties. It has also been shown to increase the production of brain-derived neurotrophic factor (BDNF), which is involved in the growth and survival of neurons.

Advantages and Limitations for Lab Experiments

One advantage of using (2,4-dimethoxybenzyl)(2,5-dimethoxybenzyl)amine in lab experiments is its unique mechanism of action, which allows researchers to study the effects of serotonin receptor activation in a controlled setting. Additionally, the compound is relatively easy to synthesize and purify, which makes it accessible to a wide range of researchers. However, one limitation of using the compound is its potential for abuse, as it has been shown to have psychoactive effects in humans.

Future Directions

There are many potential future directions for research on (2,4-dimethoxybenzyl)(2,5-dimethoxybenzyl)amine. One area of interest is its potential use in the treatment of various diseases, including cancer and Parkinson's disease. Additionally, further research is needed to fully understand its mechanism of action and its effects on neurotransmitter release and neuronal activity. Finally, there is a need for continued research into the development of new psychoactive substances, including those based on the structure of (2,4-dimethoxybenzyl)(2,5-dimethoxybenzyl)amine.

Synthesis Methods

The synthesis of (2,4-dimethoxybenzyl)(2,5-dimethoxybenzyl)amine involves the condensation of 2,4-dimethoxybenzaldehyde and 2,5-dimethoxybenzaldehyde with dimethylamine in the presence of a reducing agent such as sodium borohydride. The resulting product is then purified through a series of steps, including recrystallization and column chromatography.

Scientific Research Applications

(2,4-dimethoxybenzyl)(2,5-dimethoxybenzyl)amine has been widely used in scientific research applications due to its unique properties. It has been used in studies on the structure-activity relationship of phenethylamines, as well as in research on the development of new psychoactive substances. Additionally, the compound has been studied for its potential use in the treatment of various diseases, including cancer and Parkinson's disease.